1-benzoyl-N-[(2-propyl-1,3-thiazol-4-yl)methyl]piperidin-4-amine

• IUPAC Name: phenyl-[4-[(2-propyl-1,3-thiazol-4-yl)methylamino]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H25N3OS/c1-2-6-18-21-17(14-24-18)13-20-16-9-11-22(12-10-16)19(23)15-7-4-3-5-8-15/h3-5,7-8,14,16,20H,2,6,9-13H2,1H3
• InChI Key: MHOLJYAUTCAWLA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)CNC2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H25N3OS
• Molecular Weight: 343.5 g/mol

Description

1-benzoyl-N-[(2-propyl-1,3-thiazol-4-yl)methyl]piperidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. This compound is also known as BPMP or N-((2-Propyl-4-thiazolyl)methyl)-4-(benzoylamino)piperidine.

Mechanism of Action

The exact mechanism of action of BPMP is not yet fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes that are involved in the production of inflammatory mediators. BPMP may also act by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
BPMP has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. BPMP has also been shown to have an analgesic effect, reducing pain perception in animal models. Additionally, BPMP has been shown to have an anticonvulsant effect, reducing the frequency and severity of seizures.

Advantages and Limitations for Lab Experiments

BPMP has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have a high degree of purity. BPMP is also stable under a range of conditions, making it suitable for use in a variety of experiments. However, BPMP has some limitations. It has poor solubility in water, which can make it difficult to administer in some experiments. Additionally, the exact mechanism of action of BPMP is not yet fully understood, which can make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on BPMP. One area of interest is the potential use of BPMP in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. Another area of interest is the development of new analogs of BPMP with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of BPMP and its potential use in the treatment of other diseases.

Scientific Research Applications

BPMP has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. BPMP has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.